Cas no 2866307-13-1 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866307-13-1
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5562049
• Update Time: 2025-10-29

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C13H26N2O2/c1-13(2,3)17-12(16)15-11-9-7-5-4-6-8-10(11)14/h10-11H,4-9,14H2,1-3H3,(H,15,16)/t10-,11+/m0/s1
• InChI Key： YISSYJJYRHWZMX-WDEREUQCSA-N
• SMILES： N([C@@H]1CCCCCC[C@@H]1N)C(=O)OC(C)(C)C

Additional information on Not Yet Assigned

Exploring the Potential of CAS No. 2866307-13-1 and Its Emerging Applications in Modern Research

In the ever-evolving landscape of chemical research, CAS No. 2866307-13-1 has garnered significant attention despite its product name: Not Yet Assigned. This unique identifier represents a compound whose potential is still being unlocked by scientists across various disciplines. The absence of an assigned name underscores the novelty of this substance, positioning it as a frontier molecule in cutting-edge applications ranging from materials science to biomedical engineering.

Recent trends in scientific literature reveal growing interest in CAS 2866307-13-1, particularly among researchers investigating advanced functional materials. The compound's molecular structure suggests exceptional stability and tunable properties, making it a promising candidate for next-generation electronic components. As the demand for high-performance materials surges in semiconductor and renewable energy sectors, this unidentified compound may hold answers to several technological challenges.

The research community's fascination with Not Yet Assigned compounds like 2866307-13-1 aligns with current priorities in green chemistry and sustainable development. Preliminary studies indicate potential applications in catalytic systems that could reduce energy consumption in industrial processes. This positions the compound as potentially valuable in addressing pressing environmental concerns while maintaining industrial productivity - a balance that dominates contemporary chemical engineering discourse.

From a pharmaceutical perspective, the structural characteristics of CAS No. 2866307-13-1 suggest possible bioactivity that warrants further investigation. While not yet classified as a drug candidate, its core scaffold resembles pharmacophores used in targeted therapies, sparking interest in academic drug discovery circles. The compound's unexplored nature makes it particularly intriguing for researchers studying novel therapeutic mechanisms and precision medicine approaches.

Analytical chemists have developed specialized methods for characterizing unassigned chemical entities like 2866307-13-1. Advanced techniques including high-resolution mass spectrometry and multidimensional NMR are being employed to decode its structural nuances. These efforts contribute to the broader challenge of cataloging and understanding the growing universe of synthetic compounds - a critical task in an era of exponential chemical innovation.

The commercial potential of CAS 2866307-13-1 remains speculative but promising. Chemical suppliers report increasing inquiries about this identifier, suggesting growing market interest. Intellectual property analysts note a gradual rise in patent applications referencing this compound, particularly in advanced material formulations and specialty chemical applications. This commercial attention typically precedes broader industrial adoption of novel compounds.

Safety profiles and handling requirements for Not Yet Assigned 2866307-13-1 continue to be established through ongoing research. Current protocols emphasize standard laboratory precautions for new chemical entities until comprehensive toxicological data becomes available. This cautious approach reflects the scientific community's commitment to responsible research practices when working with novel substances.

Looking forward, the trajectory of CAS No. 2866307-13-1 research appears poised for expansion. Interdisciplinary collaborations are likely to uncover unexpected applications, potentially positioning this compound as a keystone in future technological developments. Its current anonymity may soon give way to recognition as researchers worldwide continue to explore its capabilities and contributions to scientific progress.